Cas no 74856-68-1 (Acetamide,N-(5-bromo-1,6-dihydro-6-oxo-4-phenyl-2-pyrimidinyl)-)

• Product Name: Acetamide,N-(5-bromo-1,6-dihydro-6-oxo-4-phenyl-2-pyrimidinyl)-
• CAS No: 74856-68-1
• MF: C₁₂H₁₀BrN₃O₂
• MW: 308.130701541901
• CID: 557230
• PubChem ID: 135750020
• Update Time: 2025-04-19

Acetamide,N-(5-bromo-1,6-dihydro-6-oxo-4-phenyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(5-bromo-1,6-dihydro-6-oxo-4-phenyl-2-pyrimidinyl)-
• N-(5-BROMO-1,4-DIHYDRO-4-OXO-6-PHENYL-2-PYRIMIDINYL)-ACETAMIDE
• N-(5-bromo-4-oxo-6-phenyl-1H-pyrimidin-2-yl)acetamide
• 2-(acetylamino)-5-bromo-6-phenyl-4(3H)-pyrimidinone
• Acetamide,N-(5-bromo-1,4-dihydro-4-oxo-6-phenyl-2-pyrimidinyl)-(9CI)
• Acetamide,N-(5-bromo-1,6-dihydro-6-oxo-4-phenyl-2-pyrimidinyl)
• N-(5-BROMO-1,4-DIHYDRO-4-OXO-6-PHENYL-PYRIMIDIN-2-YL)-ACETAMIDE
• N-(5-Bromo-4-oxo-6-phenyl-1,4-dihydropyrimidin-2-yl)acetamide
• SCHEMBL10117833
• 74856-68-1
• DTXSID20545589
• N-(5-Bromo-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)acetamide
• Z3247516092
• N-(5-bromo-6-oxo-4-phenyl-1H-pyrimidin-2-yl)acetamide
• CHEMBL285040
• FT-0741429

• Inchi： 1S/C12H10BrN3O2/c1-7(17)14-12-15-10(9(13)11(18)16-12)8-5-3-2-4-6-8/h2-6H,1H3,(H2,14,15,16,17,18)
• InChI Key： YVMWEOWUBQRIOI-UHFFFAOYSA-N
• SMILES： BrC1C(NC(NC(C)=O)=NC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 306.99600
• Monoisotopic Mass: 306.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 74.85000
• LogP: 2.23080